Cas no 107986-35-6 (Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester)
107986-35-6 structure
Product Name:Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester
CAS No:107986-35-6
MF:C11H14BrNO2
MW:272.138362407684
CID:191826
PubChem ID:183910
Update Time:2025-04-19
Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester
- Benzenamine, 3-bromo-N-(2,2-dimethyl-1-oxopropoxy)-
- (3-bromoanilino) 2,2-dimethylpropanoate
- DTXSID50148345
- 107986-35-6
-
- Inchi: 1S/C11H14BrNO2/c1-11(2,3)10(14)15-13-9-6-4-5-8(12)7-9/h4-7,13H,1-3H3
- InChI Key: KCKABUUSUJEICL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)NOC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 271.02082
- Monoisotopic Mass: 271.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Propanoic acid,2,2-dimethyl-, (3-bromophenyl)azanyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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